2-(3-methoxyphenyl)-1-methyl-1H-indole

• Molecular Formula: C16H15NO
• Molecular Weight: 237.3 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)-1-methylindole
• InChI: InChI=1S/C16H15NO/c1-17-15-9-4-3-6-13(15)11-16(17)12-7-5-8-14(10-12)18-2/h3-11H,1-2H3
• InChI Key: AVOZOGWDOYOCCL-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2C=C1C3=CC(=CC=C3)OC

Description

2-(3-methoxyphenyl)-1-methyl-1H-indole, also known as 5-MeO-MIPT, is a synthetic compound that belongs to the class of tryptamines. It was first synthesized in the 1990s and has since gained attention for its psychoactive effects. However,

Mechanism Of Action

The mechanism of action of 2-(3-methoxyphenyl)-1-methyl-1H-indole involves its binding to the 5-HT1A receptor, which leads to the activation of downstream signaling pathways. This activation can result in the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which can affect mood, cognition, and behavior.
Biochemical and Physiological Effects:
Research has shown that 2-(3-methoxyphenyl)-1-methyl-1H-indole can produce a range of biochemical and physiological effects. These include changes in heart rate, blood pressure, body temperature, and respiration. It has also been found to affect the release of hormones such as cortisol and prolactin, which are involved in stress and reproductive function.

Advantages And Limitations For Lab Experiments

One advantage of using 2-(3-methoxyphenyl)-1-methyl-1H-indole in lab experiments is its potency as a serotonin receptor agonist. This allows researchers to study the effects of serotonin modulation in a controlled setting. However, one limitation is the potential for off-target effects, as 2-(3-methoxyphenyl)-1-methyl-1H-indole can also bind to other receptors in the brain.

Future Directions

There are several future directions for research on 2-(3-methoxyphenyl)-1-methyl-1H-indole. One area of interest is its potential as a therapeutic agent for conditions such as depression, anxiety, and post-traumatic stress disorder. Another direction is the study of its interactions with other psychoactive compounds, such as LSD and psilocybin. Additionally, further research is needed to fully understand the mechanisms underlying its effects on the central nervous system.

Synthesis Methods

The synthesis of 2-(3-methoxyphenyl)-1-methyl-1H-indole involves a multi-step process that begins with the reaction of 3-methoxyphenylacetonitrile with methylamine to produce 3-methoxy-N-methylphenylacetamide. This intermediate is then reacted with indole-3-carboxaldehyde in the presence of a reducing agent to yield 2-(3-methoxyphenyl)-1-methyl-1H-indole.

Scientific Research Applications

2-(3-methoxyphenyl)-1-methyl-1H-indole has been used in scientific research to study its effects on the central nervous system. It has been found to be a potent agonist of the serotonin receptor 5-HT1A, which is involved in regulating mood, anxiety, and stress. Studies have shown that 2-(3-methoxyphenyl)-1-methyl-1H-indole can modulate the activity of this receptor, leading to changes in behavior and physiological responses.